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Application and Role of Zofenopril-d5

Zofenopril-d5 is a deuterium-labeled form of Zofenopril. Its primary confirmed application in research is to

serve as an internal standard for quantitative analysis using techniques like Liquid Chromatography-Mass

Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) [1] [2]. As a stable isotope-labeled

compound, it is used to improve the accuracy and precision of measurements by accounting for variability

during sample preparation and analysis.

LC-MS-MS Method for Zofenopril and Zofenoprilat

While data for Zofenopril-d5 itself is unavailable, a validated LC-MS-MS method for the unlabeled

Zofenopril and its active metabolite (Zofenoprilat) offers insight into the analytical context where such an

internal standard would be used [3]. Key performance data from this study is summarized below.

Parameter Result for Zofenopril Result for Zofenoprilat

Linear Range 1 - 300 ng/mL 2 - 600 ng/mL

Inter-/Intra-Assay Precision & Accuracy Better than 10% Better than 10%

Limit of Quantification (LOQ) 1 ng/mL 2 ng/mL

Extraction Recovery 84.8% on average 70.1% on average
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This method used a derivatization step with N-ethylmaleimide (NEM) to protect the free sulfhydryl group of

Zofenoprilat from oxidative degradation, followed by extraction with toluene and analysis via a triple-stage-

quadrupole mass spectrometer [3].

The following flowchart illustrates the core sample preparation workflow from this method.

Human Plasma Sample

Derivatization with NEM
(Protects sulfhydryl group)

Add Internal Standard
(Zofenopril-d5/Fluorine analog)

Liquid-Liquid Extraction
with Toluene

LC-MS-MS Analysis

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Zofenopril-d5 I CAS#: I angiotensin-converting enzyme ... [invivochem.com]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 3 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11145066/
https://www.smolecule.com/products/s12890675?utm_src=pdf-body-img
https://www.smolecule.com/products/s12890675?utm_src=pdf-custom-synthesis
https://www.invivochem.com/zofenopril-d5.html
https://www.smolecule.com/products/s12890675?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


2. Zofenopril-d5 | Stable Isotope [medchemexpress.com]

3. Assay of zofenopril and its active metabolite zofenoprilat by ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Zofenoprilat-d5 accuracy and precision data]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b12890675#zofenoprilat-d5-

accuracy-and-precision-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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